Cas no 2681256-25-5 (benzyl N-{6-1-(hydroxyimino)ethyl-1,3-benzothiazol-2-yl}carbamate)

• Product Name: benzyl N-{6-1-(hydroxyimino)ethyl-1,3-benzothiazol-2-yl}carbamate
• CAS No: 2681256-25-5
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5628324
• PubChem ID: 165929572
• Update Time: 2025-08-05

benzyl N-{6-1-(hydroxyimino)ethyl-1,3-benzothiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2681256-25-5
• benzyl N-{6-[1-(hydroxyimino)ethyl]-1,3-benzothiazol-2-yl}carbamate
• EN300-28297234
• benzyl N-{6-1-(hydroxyimino)ethyl-1,3-benzothiazol-2-yl}carbamate

• Inchi： 1S/C17H15N3O3S/c1-11(20-22)13-7-8-14-15(9-13)24-16(18-14)19-17(21)23-10-12-5-3-2-4-6-12/h2-9,22H,10H2,1H3,(H,18,19,21)/b20-11+
• InChI Key： JFHLQWBUELCHOY-RGVLZGJSSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC2C=CC(/C(/C)=N/O)=CC1=2

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Additional information on benzyl N-{6-1-(hydroxyimino)ethyl-1,3-benzothiazol-2-yl}carbamate

Benzoic Acid Derivatives and Their Applications: A Focus on Benzyl N-{6-[1-(Hydroxyimino)ethyl]-1,3-benzothiazol-2-yl}carbamate

The compound with CAS No. 2681256-25-5, known as benzyl N-{6-[1-(hydroxyimino)ethyl]-1,3-benzothiazol-2-yl}carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzoic acid derivatives, which have been extensively studied for their diverse applications in drug design, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The presence of the hydroxyimino group (-N=O) and the carbamate functional group (-OC(=O)-N-) adds unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of routes. One notable approach involves the coupling of a substituted benzothiazole derivative with a benzyl carbamate precursor under mild reaction conditions. This method leverages the reactivity of the hydroxyimino group to facilitate nucleophilic substitution or condensation reactions, leading to the formation of the desired product. The use of catalytic systems, such as transition metal catalysts or enzyme-based catalysts, has further enhanced the yield and selectivity of these reactions, making them more amenable to large-scale production.

The benzothiazole core in this compound is known for its ability to act as a scaffold for various bioactive molecules. For instance, derivatives of benzothiazole have been reported to exhibit anti-inflammatory, antitumor, and antimicrobial activities. In the case of benzyl N-{6-[1-(hydroxyimino)ethyl]-1,3-benzothiazol-2-yl}carbamate, preliminary studies suggest that it may possess potent antioxidant properties due to the conjugation between the aromatic rings and the hydroxyimino group. This makes it a promising candidate for applications in oxidative stress-related diseases.

Moreover, the carbamate functional group in this compound plays a crucial role in its biological activity. Carbamates are known to inhibit acetylcholinesterase (AChE), an enzyme involved in nerve signal transmission. By inhibiting AChE, these compounds can potentially alleviate symptoms associated with neurodegenerative diseases such as Alzheimer's disease. Recent research has focused on optimizing the substituents on the benzothiazole ring to enhance AChE inhibitory activity while minimizing off-target effects.

In terms of physical properties, benzyl N-{6-[1-(hydroxyimino)ethyl]-1,3-benzothiazol-2-yl}carbamate exhibits a melting point of approximately 140°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for formulation into various drug delivery systems, including liposomal formulations and polymeric nanoparticles.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals. For example, a study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing novel anti-inflammatory agents. Another study in *Organic Process Research & Development* detailed an optimized process for its large-scale production using green chemistry principles.

In conclusion, benzyl N-{6-[1-(hydroxyimino)ethyl]-1,3-benzothiazol-2-yl}carbamate is a multifaceted compound with significant potential in pharmaceutical and agrochemical industries. Its unique structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. As research continues to uncover new insights into its biological activity and synthetic pathways, this compound is poised to play an increasingly important role in modern drug discovery.